Cas no 831169-57-4 (Butanoic acid, 4-piperidinylmethyl ester, hydrochloride)

Butanoic acid, 4-piperidinylmethyl ester, hydrochloride structure
831169-57-4 structure
Product Name:Butanoic acid, 4-piperidinylmethyl ester, hydrochloride
CAS No:831169-57-4
MF:C10H20ClNO2
MW:221.72430229187
CID:678311
PubChem ID:71416391
Update Time:2025-04-19

Butanoic acid, 4-piperidinylmethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-piperidinylmethyl ester, hydrochloride
    • piperidin-4-ylmethyl butanoate,hydrochloride
    • (Piperidin-4-yl)methyl butanoate--hydrogen chloride (1/1)
    • 831169-57-4
    • DTXSID10835784
    • Inchi: 1S/C10H19NO2.ClH/c1-2-3-10(12)13-8-9-4-6-11-7-5-9;/h9,11H,2-8H2,1H3;1H
    • InChI Key: WSFSQSHYCJRYDF-UHFFFAOYSA-N
    • SMILES: Cl.O(C(CCC)=O)CC1CCNCC1

Computed Properties

  • Exact Mass: 221.1182566g/mol
  • Monoisotopic Mass: 221.1182566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
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